Cas no 44747-21-9 (N-(2-chloroethyl)-2-methyl-2-propanamine)

N-(2-Chloroethyl)-2-methyl-2-propanamine is a tertiary amine derivative featuring a reactive chloroethyl group, making it a versatile intermediate in organic synthesis. Its structure enables applications in the preparation of quaternary ammonium compounds, pharmaceuticals, and specialty chemicals. The presence of both the chloroethyl and tertiary amine functionalities allows for further functionalization, including alkylation and cyclization reactions. This compound is particularly valued for its stability under controlled conditions and its utility in constructing complex molecular architectures. Proper handling is essential due to its potential reactivity, and storage should be in a cool, dry environment to maintain integrity. Suitable for research and industrial-scale synthesis.

N-(2-chloroethyl)-2-methyl-2-propanamine structure

44747-21-9 structure

Product Name:N-(2-chloroethyl)-2-methyl-2-propanamine

CAS No:44747-21-9

MF:C₆H₁₄ClN

MW:135.635060787201

CID:3988983

PubChem ID:13318917

Update Time:2025-10-10

N-(2-chloroethyl)-2-methyl-2-propanamine Chemical and Physical Properties

Names and Identifiers

- 2-Propanamine, N-(2-chloroethyl)-2-methyl-
- N-(2-chloroethyl)-2-methyl-2-propanamine
- AKOS006347636
- 44747-21-9
- SCHEMBL6907748
- N-(2-chloroethyl)-2-methylpropan-2-amine
- tert-butyl-(2-chloro-ethyl)-amine
- Inchi： 1S/C6H14ClN/c1-6(2,3)8-5-4-7/h8H,4-5H2,1-3H3
- InChI Key： CQPXIUGPGLKVIW-UHFFFAOYSA-N
- SMILES： CC(C)(NCCCl)C

Computed Properties

Exact Mass: 135.0814771Da
Monoisotopic Mass: 135.0814771Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 8
Rotatable Bond Count: 3
Complexity: 56
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 12Å²

Experimental Properties

Density: 0.9±0.1 g/cm3
Boiling Point: 154.4±23.0 °C at 760 mmHg
Flash Point: 47.2±22.6 °C
Vapor Pressure: 3.2±0.3 mmHg at 25°C

N-(2-chloroethyl)-2-methyl-2-propanamine Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

N-(2-chloroethyl)-2-methyl-2-propanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M328738-10mg	N-(2-chloroethyl)-2-methyl-2-propanamine	44747-21-9		10mg	$ 50.00	2022-06-02
TRC	M328738-50mg	N-(2-chloroethyl)-2-methyl-2-propanamine	44747-21-9		50mg	$ 135.00	2022-06-02
TRC	M328738-100mg	N-(2-chloroethyl)-2-methyl-2-propanamine	44747-21-9		100mg	$ 230.00	2022-06-02
Enamine	BBV-38394025-1.0g	tert-butyl(2-chloroethyl)amine	44747-21-9	95%	1.0g	$739.0	2023-01-09
Enamine	BBV-38394025-2.5g	tert-butyl(2-chloroethyl)amine	44747-21-9	95%	2.5g	$1531.0	2023-10-28
Enamine	BBV-38394025-5.0g	tert-butyl(2-chloroethyl)amine	44747-21-9	95%	5.0g	$1939.0	2023-01-09
Enamine	BBV-38394025-10.0g	tert-butyl(2-chloroethyl)amine	44747-21-9	95%	10.0g	$2438.0	2023-01-09
Enamine	BBV-38394025-1g	tert-butyl(2-chloroethyl)amine	44747-21-9	95%	1g	$739.0	2023-10-28
Enamine	BBV-38394025-5g	tert-butyl(2-chloroethyl)amine	44747-21-9	95%	5g	$1939.0	2023-10-28
Enamine	BBV-38394025-10g	tert-butyl(2-chloroethyl)amine	44747-21-9	95%	10g	$2438.0	2023-10-28